Cas no 1021025-46-6 (2-fluoro-N-(2-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide)

• Product Name: 2-fluoro-N-(2-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide
• CAS No: 1021025-46-6
• MF: C₂₂H₂₂FN₉O
• MW: 447.468185901642
• CID: 5456195
• Update Time: 2025-10-29

2-fluoro-N-(2-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[2-[4-(4-pyrimidin-2-ylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• 2-fluoro-N-(2-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide

• Inchi： 1S/C22H22FN9O/c23-18-5-2-1-4-16(18)21(33)24-8-9-32-20-17(14-29-32)19(27-15-28-20)30-10-12-31(13-11-30)22-25-6-3-7-26-22/h1-7,14-15H,8-13H2,(H,24,33)
• InChI Key： QZEZMMRALSILMG-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=N1)C(N1CCN(C3=NC=CC=N3)CC1)=NC=N2)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-fluoro-N-(2-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide

Introduction to 2-Fluoro-N-(2-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 1021025-46-6 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically 2-fluoro-N-(2-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide, is characterized by its intricate arrangement of heterocyclic rings and functional groups, which contribute to its unique chemical properties and biological activities.

This compound belongs to a class of molecules known for their potential in modulating various biological pathways. The presence of a fluoro-substituent in the molecule enhances its metabolic stability and bioavailability, making it an attractive candidate for further development in drug discovery. The benzamide moiety, along with the piperazine and pyrazolo[3,4-d]pyrimidine rings, suggests a multifaceted interaction with biological targets, which is crucial for designing effective therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of such complex molecules in understanding disease mechanisms and developing novel treatments. The 2-fluoro-N-(2-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide structure has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in cancer, inflammation, and neurological disorders. Its ability to interact with multiple targets makes it a promising candidate for the development of combination therapies.

In the context of drug discovery, the synthesis and characterization of this compound have been facilitated by cutting-edge techniques in organic chemistry and spectroscopy. The fluoro-substituent plays a critical role in modulating the pharmacokinetic properties of the molecule, enhancing its affinity for biological targets while minimizing off-target effects. This has been a focal point in recent research efforts aimed at optimizing drug candidates for clinical use.

The pyrazolo[3,4-d]pyrimidine ring is particularly noteworthy due to its presence in several biologically active compounds. This heterocyclic system is known for its ability to engage in hydrogen bonding and π-stacking interactions with biological targets, which are essential for achieving high binding affinity. The combination of these structural features makes 2-fluoro-N-(2-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide a versatile scaffold for developing novel therapeutic agents.

Current research is focused on exploring the pharmacological properties of this compound through both computational modeling and experimental validation. High-throughput screening (HTS) techniques have been employed to identify potential lead compounds, while structure-based drug design (SBDD) approaches have been used to optimize their binding affinity and selectivity. These efforts are complemented by preclinical studies that aim to assess the safety and efficacy of the compound in animal models.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-fluoro-N-(2-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide. These technologies enable researchers to predict the biological activity of molecules based on their structural features, thereby reducing the time and cost associated with traditional screening methods. This has opened up new avenues for exploring complex molecular interactions and developing innovative treatments.

The potential applications of this compound extend beyond oncology and inflammation research. Emerging evidence suggests that it may also play a role in neurodegenerative diseases and infectious disorders. The ability of 1021025-46-6 to modulate key signaling pathways has sparked interest in its use as a therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and HIV/AIDS. Further investigation into its mechanism of action will be crucial for expanding its therapeutic potential.

In conclusion, 2-fluoro-N-(2-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for developing novel therapeutics. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for addressing some of the most challenging diseases faced by humanity today.